CID 16854524

• CAS No.: 952849-76-2
• Product Name: CID 16854524
• Molecular Formula: C14H10BrN3O2S
• Molecular Weight: 364.22 g/mol
• IUPAC Name: 5-bromo-N-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• Standard InChI: InChI=1S/C14H10BrN3O2S/c1-8-2-4-9(5-3-8)13-17-18-14(20-13)16-12(19)10-6-7-11(15)21-10/h2-7H,1H3,(H,16,18,19)
• Standard InChIKey: QKSDWSBGDVYRKQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC=C(S3)Br
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC=C(S3)Br
• Appearance: Solid powder
• Description: KKL-10 is an antimicrobial agent. KKL-10 exhibited exceptional antimicrobial activity against both attenuated and fully virulent strains of F. tularensis in vitro and during ex vivo infection. Addition of KKL-10 to macrophages or liver cells at any time after infection by F. tularensis prevented further bacterial proliferation. When macrophages were stimulated with the proinflammatory cytokine gamma interferon before being infected by F. tularensis, addition of KKL-10 reduced intracellular bacteria by >99%, indicating that the combination of cytokine-induced stress and a nonfunctional ribosome rescue pathway is fatal to F. tularensis. KKL-10 is a good lead compound for antibiotic development.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: KKL-10; KKL 10; KKL10.
• PubChem Compound: 16854524
• Last Modified: Nov 12 2021